Methyl 5-(2-chloroacetyl)furan-3-carboxylate
Overview
Description
“Methyl 5-(2-chloroacetyl)furan-3-carboxylate” is a chemical compound with the CAS Number: 1258649-64-7 . It has a molecular weight of 202.59 . The IUPAC name for this compound is methyl 5-(chloroacetyl)-3-furoate . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “Methyl 5-(2-chloroacetyl)furan-3-carboxylate” is 1S/C8H7ClO4/c1-12-8(11)5-2-7(13-4-5)6(10)3-9/h2,4H,3H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“Methyl 5-(2-chloroacetyl)furan-3-carboxylate” is a powder that is stored at room temperature . More specific physical and chemical properties like boiling point, melting point, and solubility are not provided in the available data.Scientific Research Applications
Synthesis of Polysubstituted Furan-3(4)-carboxylates
“Methyl 5-(2-chloroacetyl)furan-3-carboxylate” is used in the synthesis of polysubstituted furan-3(4)-carboxylates . These compounds have significant biologically active properties and are promising for the construction of polynuclear heterocyclic structures .
Preparation of Epoxy Resins
Furan derivatives, including “Methyl 5-(2-chloroacetyl)furan-3-carboxylate”, are used in the preparation of epoxy resins . These resins are produced from bio-renewable monomers with low toxicity, making them more sustainable .
Cytotoxicity Against Cancer Cell Lines
“Methyl 5-(2-chloroacetyl)furan-3-carboxylate” and its derivatives have been studied for their cytotoxicity against cancer cell lines such as HeLa, HepG2, and Vero .
Antibacterial Activity
Furan derivatives, including “Methyl 5-(2-chloroacetyl)furan-3-carboxylate”, have been studied for their antibacterial activity . They have shown potential in combating Gram-positive and Gram-negative bacteria .
Synthesis of Diamines and Diepoxy Monomers
“Methyl 5-(2-chloroacetyl)furan-3-carboxylate” is used in the synthesis of diamines and diepoxy monomers . These monomers are used in the production of epoxy resins .
Synthesis of Glycidyl Derivatives
“Methyl 5-(2-chloroacetyl)furan-3-carboxylate” is used in the synthesis of glycidyl derivatives . These derivatives are used in the production of epoxy resins .
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H318, and H335 . These codes indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
methyl 5-(2-chloroacetyl)furan-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO4/c1-12-8(11)5-2-7(13-4-5)6(10)3-9/h2,4H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEFRMHKBZRPHAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=COC(=C1)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(2-chloroacetyl)furan-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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